Cas no 2171666-07-0 (3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid)

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid structure
2171666-07-0 structure
Product name:3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid
CAS No:2171666-07-0
MF:C28H32N2O5
MW:476.564087867737
CID:6312392
PubChem ID:165540390

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid
    • EN300-1484947
    • 3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
    • 2171666-07-0
    • Inchi: 1S/C28H32N2O5/c1-3-10-24(25(31)30-16-9-15-28(4-2,18-30)26(32)33)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h3,5-8,11-14,23-24H,1,4,9-10,15-18H2,2H3,(H,29,34)(H,32,33)
    • InChI Key: CPLHZOAUMGIRSU-UHFFFAOYSA-N
    • SMILES: OC(C1(CC)CN(C(C(CC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

  • Exact Mass: 476.23112213g/mol
  • Monoisotopic Mass: 476.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 778
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 95.9Ų

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1484947-0.05g
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
0.05g
$2829.0 2023-06-06
Enamine
EN300-1484947-1.0g
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
1g
$3368.0 2023-06-06
Enamine
EN300-1484947-100mg
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
100mg
$2963.0 2023-09-28
Enamine
EN300-1484947-2500mg
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
2500mg
$6602.0 2023-09-28
Enamine
EN300-1484947-2.5g
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
2.5g
$6602.0 2023-06-06
Enamine
EN300-1484947-250mg
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
250mg
$3099.0 2023-09-28
Enamine
EN300-1484947-500mg
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
500mg
$3233.0 2023-09-28
Enamine
EN300-1484947-0.25g
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
0.25g
$3099.0 2023-06-06
Enamine
EN300-1484947-5000mg
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
5000mg
$9769.0 2023-09-28
Enamine
EN300-1484947-0.1g
3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
2171666-07-0
0.1g
$2963.0 2023-06-06

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid Related Literature

Additional information on 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid

Comprehensive Analysis of 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid (CAS No. 2171666-07-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid (CAS No. 2171666-07-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture, featuring a piperidine ring and a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a versatile building block for researchers exploring novel therapeutic agents.

The Fmoc group in this compound is particularly noteworthy, as it serves as a protective moiety for amino groups during solid-phase peptide synthesis (SPPS). This method, widely used in modern biochemistry, relies on Fmoc-protected amino acids to ensure high yields and minimal side reactions. The compound's pent-4-enoyl side chain further enhances its reactivity, enabling selective modifications for targeted drug design. Researchers frequently search for "Fmoc-protected amino acid applications" or "piperidine derivatives in drug discovery," reflecting the growing interest in this niche.

From an industrial perspective, CAS No. 2171666-07-0 is valued for its stability and compatibility with automated synthesis platforms. Its role in producing peptide-based therapeutics, such as those for metabolic disorders or oncology, aligns with current trends in personalized medicine. Online queries like "best Fmoc reagents for peptide synthesis" or "how to optimize piperidine derivatives" highlight the demand for practical insights into its usage. Moreover, the compound's carboxylic acid functionality allows for further derivatization, making it a favorite among chemists working on bioconjugation and prodrug development.

Environmental and safety considerations are also paramount when handling 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid. While it is not classified as hazardous, proper storage under inert conditions is recommended to preserve its integrity. Searches such as "storage conditions for Fmoc compounds" or "handling sensitive amino acid derivatives" underscore the need for best practices in laboratory settings. Additionally, the compound's compatibility with green chemistry principles—such as reduced solvent usage in SPPS—resonates with sustainability-focused research initiatives.

In summary, CAS No. 2171666-07-0 represents a cornerstone in synthetic chemistry, bridging the gap between academic research and industrial applications. Its multifaceted utility in peptide engineering, combined with its adaptability to cutting-edge technologies like AI-driven molecular design, positions it as a vital tool for future breakthroughs. As the scientific community continues to explore "innovative peptide synthesis methods" and "advanced Fmoc chemistry," this compound will undoubtedly remain at the forefront of discovery.

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